Cas no 1008665-47-1 (1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]pyrrolidine-2,5-dione)

• Product Name: 1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]pyrrolidine-2,5-dione
• CAS No: 1008665-47-1
• MF: C₁₉H₁₉BrN₂O₂
• MW: 387.270364046097
• CID: 5444494
• Update Time: 2025-05-19

1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methylphenyl)-3-(4-ethylanilino)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]-
• 1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]pyrrolidine-2,5-dione

• Inchi： 1S/C19H19BrN2O2/c1-3-13-5-7-14(8-6-13)21-16-11-18(23)22(19(16)24)17-9-4-12(2)10-15(17)20/h4-10,16,21H,3,11H2,1-2H3
• InChI Key： DRROGTILGZLHIQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2Br)C(=O)CC(NC2=CC=C(CC)C=C2)C1=O

Additional information on 1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]pyrrolidine-2,5-dione

Introduction to 1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]pyrrolidine-2,5-dione (CAS No. 1008665-47-1)

1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]pyrrolidine-2,5-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1008665-47-1, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates a pyrrolidine core, which is a common motif in bioactive molecules, flanked by aromatic rings with bromine and ethyl substituents, enhancing its pharmacological profile.

The significance of this compound lies in its potential to interact with biological targets in novel ways. The presence of both bromine and ethyl groups on the aromatic rings introduces specific electronic and steric properties that can modulate binding affinity and selectivity. Such structural elements are often exploited in medicinal chemistry to optimize drug-like properties, including solubility, metabolic stability, and cell permeability. The pyrrolidine ring itself is known to be a versatile scaffold in medicinal chemistry, contributing to the compound's potential as an intermediate or lead structure in therapeutic research.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease pathways. The 1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]pyrrolidine-2,5-dione structure presents an intriguing framework for designing molecules that could interfere with key enzymatic or receptor-mediated processes. For instance, its dual aromatic-heterocyclic nature suggests potential applications in modulating neurotransmitter systems or inhibiting inflammatory pathways. Preliminary computational studies have indicated that such compounds may exhibit favorable interactions with proteins involved in neurological disorders or metabolic diseases.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying the substituents on the aromatic rings or the amine group of the pyrrolidine ring, chemists can fine-tune its pharmacological properties. This flexibility makes it an attractive scaffold for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The bromine atom, in particular, serves as a handle for further functionalization via cross-coupling reactions, allowing for the introduction of diverse chemical moieties while maintaining the core pharmacophore.

Recent advancements in synthetic methodologies have enabled more efficient access to complex heterocyclic compounds like 1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]pyrrolidine-2,5-dione. Techniques such as palladium-catalyzed cross-coupling reactions have streamlined the construction of its molecular framework, reducing reaction times and improving yields. These improvements are crucial for facilitating rapid exploratory chemistry and accelerating the discovery process in pharmaceutical research.

The compound's relevance is further underscored by its potential applications in addressing unmet medical needs. Given the increasing prevalence of chronic diseases globally, there is a continuous demand for innovative therapeutic agents. The structural features of 1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]pyrrolidine-2,5-dione align well with current trends in drug design, which emphasize targeted interventions and personalized medicine approaches. Its molecular design suggests it could be developed into a selective modulator of specific biological pathways without significant off-target effects.

In academic research circles, this compound has been explored as part of broader efforts to develop new classes of bioactive molecules. Studies have begun to investigate its interactions with model biological systems, providing insights into its potential mechanism of action. While comprehensive preclinical data is still limited, these early findings are promising enough to warrant further investigation into its therapeutic potential. Collaborative efforts between synthetic chemists and biologists are now underway to elucidate its biological profile and explore possible applications.

The synthesis and characterization of 1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]pyrrolidine-2,5-dione also highlight the importance of robust analytical techniques in modern drug discovery. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have all played critical roles in confirming its identity and understanding its conformational preferences. These tools are indispensable for ensuring the purity and structural integrity of novel compounds before they can be subjected to biological testing.

Looking ahead, the future prospects for this compound appear bright given its unique structural attributes and potential therapeutic applications. As research progresses, it is likely that more derivatives will be synthesized and evaluated for their biological activity. The integration of machine learning algorithms into drug discovery pipelines may also accelerate the identification of optimal analogs based on existing data sets containing similar structures.

In conclusion,1-(2-bromo-4-methylphenyl)-3-[(4-ethylphenyl)amino]pyrrolidine-2,5-dione (CAS No. 1008665-47-1) represents a significant advancement in pharmaceutical chemistry with broad implications for therapeutic development. Its intricate molecular design offers opportunities for innovation across multiple disease areas while remaining amenable to further chemical modification through state-of-the-art synthetic methods.